Cas no 1152899-00-7 (2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone)

• Product Name: 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone
• CAS No: 1152899-00-7
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6375048
• PubChem ID: 28313578
• Update Time: 2025-06-27

2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone
• Ethanone, 2-(4-amino-1H-pyrazol-1-yl)-1-(1-piperidinyl)-
• 1152899-00-7
• 2-(4-Amino-1h-pyrazol-1-yl)-1-(piperidin-1-yl)ethan-1-one
• 1-(2-oxo-2-piperidin-1-ylethyl)-1H-pyrazol-4-amine
• A1-37933
• CS-0284300
• BRD-K09831932-001-01-5
• EN300-804407
• CCG-211462
• 2-(4-aminopyrazol-1-yl)-1-piperidin-1-ylethanone
• CHEMBL3556992
• AKOS000209732

• Inchi： 1S/C10H16N4O/c11-9-6-12-14(7-9)8-10(15)13-4-2-1-3-5-13/h6-7H,1-5,8,11H2
• InChI Key： NWYPDVXBNMHBSR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1C=C(N)C=N1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 441.4±25.0 °C(Predicted)
• pka: 3.40±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone

Comprehensive Overview of 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone (CAS No. 1152899-00-7)

2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone (CAS No. 1152899-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a pyrazole core linked to a piperidine moiety via an ethanone bridge, is a subject of interest due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The 4-amino-1H-pyrazole group in this compound is a critical pharmacophore, often associated with kinase inhibition and anti-inflammatory properties. Meanwhile, the piperidine ring is a common scaffold in many FDA-approved drugs, contributing to improved metabolic stability and binding affinity. The combination of these features makes 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone a promising candidate for further exploration in therapeutic development. Recent studies have highlighted its potential in addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict molecular interactions and optimize lead compounds. Searches for "pyrazole derivatives in drug design" or "piperidine-based therapeutics" have surged, reflecting the growing demand for innovative small molecules. Additionally, the compound's CAS No. 1152899-00-7 is frequently queried in chemical databases, underscoring its relevance in academic and industrial settings. Its synthesis and characterization are also topics of interest, with researchers seeking efficient protocols to scale production for preclinical studies.

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In summary, 2-(4-Amino-1H-pyrazol-1-yl)-1-(piperidin-1-yl)ethanone represents a convergence of structural ingenuity and therapeutic potential. Its study aligns with contemporary research priorities, including personalized medicine and computational chemistry, making it a compound worth monitoring in the evolving landscape of biomedical science.